2-(benzylamino)-4,4-dimethyl-6-oxo-N-phenyl-1-cyclohexene-1-carboxamide

• IUPAC Name: 6-benzylimino-2-hydroxy-4,4-dimethyl-N-phenylcyclohexene-1-carboxamide
• InChI: InChI=1S/C22H24N2O2/c1-22(2)13-18(23-15-16-9-5-3-6-10-16)20(19(25)14-22)21(26)24-17-11-7-4-8-12-17/h3-12,25H,13-15H2,1-2H3,(H,24,26)
• InChI Key: HYBPJAJDBUIPNR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=NCC2=CC=CC=C2)C1)C(=O)NC3=CC=CC=C3)O)C
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

The compound “2-(benzylamino)-4,4-dimethyl-6-oxo-N-phenyl-1-cyclohexene-1-carboxamide” is a complex organic molecule. It contains a benzylamino group, a cyclohexene ring, and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The chemical reactivity of a compound is determined by its functional groups. The benzylamino group, cyclohexene ring, and carboxamide group in this compound can participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and functional groups. These properties include solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Alzheimer’s Disease Research

• Findings : A series of derivatives were designed based on cholinesterase inhibitors, aiming to inhibit β-secretase (BACE-1) and prevent β-amyloid (Aβ) aggregation. .

Crop Science and Plant Growth Regulation

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Bioluminescence Research

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Mechanism of Action

The mechanism of action of a compound usually refers to its biological activity. Without specific information, it’s difficult to predict the exact mechanism of action of this compound.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with chemical compounds to minimize risks.

Future Directions

The future research directions for this compound could involve exploring its potential applications in various fields, such as medicine, materials science, and chemical synthesis.